Cas no 2172033-33-7 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid)
2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid
- EN300-1494023
- 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid
- 2172033-33-7
-
- Inchi: 1S/C27H32N2O5/c1-18(2)29(16-25(31)32)24(30)15-27(13-7-8-14-27)28-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,28,33)(H,31,32)
- InChI Key: COPCPKHBDALIRO-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CC(=O)O)C(C)C)=O)CCCC1)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 95.9Ų
2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1494023-1.0g |
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid |
2172033-33-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1494023-50mg |
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid |
2172033-33-7 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1494023-100mg |
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid |
2172033-33-7 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1494023-250mg |
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid |
2172033-33-7 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1494023-500mg |
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid |
2172033-33-7 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1494023-1000mg |
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid |
2172033-33-7 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1494023-2500mg |
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid |
2172033-33-7 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1494023-5000mg |
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid |
2172033-33-7 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1494023-10000mg |
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(propan-2-yl)acetamido}acetic acid |
2172033-33-7 | 10000mg |
$14487.0 | 2023-09-28 |
2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid
Comprehensive Analysis of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid (CAS No. 2172033-33-7)
In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid (CAS No. 2172033-33-7) has emerged as a critical compound. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained significant traction due to its efficiency in drug discovery and biotechnology applications. Researchers and manufacturers are increasingly focusing on high-purity intermediates like this compound to ensure the success of complex peptide-based therapeutics.
The structural complexity of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid highlights its role in facilitating selective amide bond formation. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) group ensures temporary protection of the amino group during synthesis, a feature highly valued in modern peptide chemistry. This aligns with the growing demand for green chemistry and sustainable synthesis methods, as the Fmoc group can be removed under mild conditions, reducing environmental impact.
Recent advancements in bioconjugation techniques and targeted drug delivery systems have further amplified the relevance of this compound. Its unique cyclopentyl backbone and acetamidoacetic acid moiety make it a versatile building block for designing peptide-drug conjugates (PDCs), a hot topic in oncology and precision medicine. As the pharmaceutical industry shifts toward personalized therapies, intermediates like CAS No. 2172033-33-7 are pivotal for developing next-generation biologics.
From a synthetic chemistry perspective, the compound’s stability under SPPS conditions and compatibility with automated peptide synthesizers are key advantages. These attributes address common challenges such as racemization and side reactions, which are frequently searched topics in academic and industrial forums. Moreover, its application extends to glycopeptide synthesis and post-translational modification studies, areas gaining momentum due to their role in understanding diseases like diabetes and neurodegenerative disorders.
Quality control of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid is another critical aspect, with HPLC and mass spectrometry being the gold standards for purity verification. This resonates with the increasing emphasis on regulatory compliance in API (Active Pharmaceutical Ingredient) manufacturing, a recurring theme in GMP (Good Manufacturing Practice) discussions. Suppliers and researchers alike prioritize batch-to-batch consistency to meet the stringent requirements of clinical-stage compounds.
In conclusion, CAS No. 2172033-33-7 represents a cornerstone in modern peptide research and pharmaceutical development. Its multifaceted applications—from drug discovery to biomaterials engineering—underscore its importance in addressing contemporary healthcare challenges. As the scientific community continues to explore bioactive peptides and multifunctional conjugates, this compound will undoubtedly remain at the forefront of innovation.
2172033-33-7 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(propan-2-yl)acetamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)